Cas no 820965-99-9 (2,4(1H,3H)-Pyrimidinedione, 6-[3-(acetyloxy)propyl]-5-(methoxymethyl)-)

2,4(1H,3H)-Pyrimidinedione, 6-[3-(acetyloxy)propyl]-5-(methoxymethyl)- structure
820965-99-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-[3-(acetyloxy)propyl]-5-(methoxymethyl)-
CAS No:820965-99-9
MF:C11H16N2O5
MW:256.255143165588
CID:699267
PubChem ID:71420210
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-[3-(acetyloxy)propyl]-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-[3-(acetyloxy)propyl]-5-(methoxymethyl)-
    • 3-[5-(methoxymethyl)-2,4-dioxo-1H-pyrimidin-6-yl]propyl acetate
    • 820965-99-9
    • DTXSID40839417
    • 3-[5-(Methoxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]propyl acetate
    • Inchi: 1S/C11H16N2O5/c1-7(14)18-5-3-4-9-8(6-17-2)10(15)13-11(16)12-9/h3-6H2,1-2H3,(H2,12,13,15,16)
    • InChI Key: VEGJZHHKFKHYQQ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCCC1=C(C(NC(N1)=O)=O)COC

Computed Properties

  • Exact Mass: 256.10592162g/mol
  • Monoisotopic Mass: 256.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 93.7Ų
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